Cas no 96102-45-3 (4-Pyrimidinecarbonitrile,1,2-dihydro-2-oxo-)

4-Pyrimidinecarbonitrile,1,2-dihydro-2-oxo- structure
96102-45-3 structure
Product Name:4-Pyrimidinecarbonitrile,1,2-dihydro-2-oxo-
CAS No:96102-45-3
MF:C5H3N3O
MW:121.096820116043
CID:800054
PubChem ID:45080212
Update Time:2025-04-19

4-Pyrimidinecarbonitrile,1,2-dihydro-2-oxo- Chemical and Physical Properties

Names and Identifiers

    • 4-Pyrimidinecarbonitrile,1,2-dihydro-2-oxo-
    • 2-oxo-1H-pyrimidine-6-carbonitrile
    • 4-Pyrimidinecarbonitrile, 1,2-dihydro-2-oxo- (9CI)
    • 96102-45-3
    • 2-Oxo-2,3-dihydropyrimidine-4-carbonitrile
    • cyanopyrimidinone
    • SCHEMBL15133166
    • SCHEMBL250311
    • Inchi: 1S/C5H3N3O/c6-3-4-1-2-7-5(9)8-4/h1-2H,(H,7,8,9)
    • InChI Key: MNMJCSGSYVIWHT-UHFFFAOYSA-N
    • SMILES: O=C1N=CC=C(C#N)N1

Computed Properties

  • Exact Mass: 121.028
  • Monoisotopic Mass: 121.028
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _1.9
  • Topological Polar Surface Area: 65.2A^2
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